Cas no 3463-92-1 (Carpaine)

• Product Name: Carpaine
• CAS No: 3463-92-1
• MF: C₂₈H₅₀N₂O₄
• MW: 478.707608699799
• CID: 316735
• PubChem ID: 442630
• Update Time: 2025-04-19

Carpaine Chemical and Physical Properties

Names and Identifiers

• 2,15-Dioxa-12,25-diazatricyclo[22.2.2.211,14]triacontane-3,16-dione,13,26-dimethyl-, (1S,11R,13S,14S,24R,26S)-
• carpaine
• (1S,11R,13S,14S,24R,26S)-13,26-dimethyl-2,15-dioxa-12,25-diazatricyclo[22.2.2.2~11,14~]triacontane-3,16-dione
• 13,26-dimethyl-2,15-dioxa-12,25-diazatricyclo[22.2.2.2~11,14~]triacontane-3,16-dione
• 13,26-Dimethyl-2,15-dioxa-12,25-diazatricyclotriacontane-3,16-dione
• VLR223H4QP
• (+)-Carpaine
• C10135
• Q3179543
• NS00049437
• PD143305
• AKOS040732717
• HY-N7016
• CARPAINE [MI]
• CHEBI:3433
• AC-34190
• 3463-92-1
• EINECS 222-414-2
• (1S,11R,13S,14S,24R,26S)-13,26-dimethyl-2,15-dioxa-12,25-diazatricyclo[22.2.2.211,14]triacontane-3,16-dione
• SCHEMBL1443089
• CS-0101579
• DTXSID801026582
• (1S-(1R*,11S*,13R*,14R*,24S*,26R*))-13,26-DIMETHYL-2,15-DIOXA-12,25-DIAZATRICYCLO(22.2.2.211,14)TRIACONTANE-3,16-DIONE
• 2,15-DIOXA-12,25-DIAZATRICYCLO(22.2.2.211,14)TRIACONTANE-3,16-DIONE, 13,26-DIMETHYL-, (1S,11R,13S,14S,24R,26S)-
• CARPAINE, (+)-
• (1S,11R,13S,14S,24R,26S)-13,26-dimethyl-2,15-dioxa-12,25-diazatricyclo(22.2.2.211,14)triacontane-3,16-dione
• UNII-VLR223H4QP
• 12,25-Diaza-13,26-dimethyl-2,15-dioxatricyclo[22.2.2.2<11,14>]triacontane-3,16-dione
• FT-0776429
• DTXSID20871890
• PD143306
• DA-62074
• AMSCMASJCYVAIF-QCVMBYIASA-N
• Carpaine

• Inchi： 1S/C28H50N2O4/c1-21-25-19-17-23(29-21)13-9-5-3-8-12-16-28(32)34-26-20-18-24(30-22(26)2)14-10-6-4-7-11-15-27(31)33-25/h21-26,29-30H,3-20H2,1-2H3/t21-,22-,23+,24+,25-,26-/m0/s1
• InChI Key： AMSCMASJCYVAIF-QCVMBYIASA-N
• SMILES： O1C(CCCCCCC[C@@H]2CC[C@@H]([C@H](C)N2)OC(CCCCCCC[C@@H]2CC[C@H]1[C@H](C)N2)=O)=O

Computed Properties

• Exact Mass: 478.37700
• Monoisotopic Mass: 478.37705808 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 76.7
• Molecular Weight: 478.7

Experimental Properties

• Density: 1.0566 (rough estimate)
• Melting Point: 119-120°
• Boiling Point: 577.37°C (rough estimate)
• Flash Point: 353°C
• Refractive Index: 1.5800 (estimate)
• PSA: 76.66000
• LogP: 6.22360
• Specific Rotation: D12 +24.7° (c = 1.07 in ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues